Cas no 861023-90-7 (4-Amino-2,3-dibromopyridine)

• Product Name: 4-Amino-2,3-dibromopyridine
• CAS No: 861023-90-7
• MF: C₅H₄Br₂N₂
• MW: 251.906659126282
• CID: 2162633
• PubChem ID: 53485351
• Update Time: 2025-07-23

4-Amino-2,3-dibromopyridine Chemical and Physical Properties

Names and Identifiers

• 2,3-dibromopyridin-4-amine
• 4-Amino-2,3-dibromopyridine
• 861023-90-7
• DTXSID40704535
• AC-907/34104031
• 2,3-dibromo-4-pyridinamine
• SCHEMBL20551999
• DB-082867

• Inchi： 1S/C5H4Br2N2/c6-4-3(8)1-2-9-5(4)7/h1-2H,(H2,8,9)
• InChI Key： UUODXTDGLWZQTJ-UHFFFAOYSA-N
• SMILES： BrC1C(=NC=CC=1N)Br

Computed Properties

• Exact Mass: 249.87400
• Monoisotopic Mass: 249.87412Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 99
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 38.9Ų

Experimental Properties

• PSA: 38.91000
• LogP: 2.77000

Additional information on 4-Amino-2,3-dibromopyridine

Comprehensive Overview of 4-Amino-2,3-dibromopyridine (CAS No. 861023-90-7): Properties, Applications, and Research Insights

4-Amino-2,3-dibromopyridine (CAS No. 861023-90-7) is a halogenated pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound, characterized by the presence of amino and bromo functional groups, serves as a versatile intermediate in organic synthesis. Researchers and industry professionals frequently search for terms like "4-Amino-2,3-dibromopyridine synthesis", "CAS 861023-90-7 applications", and "halogenated pyridine derivatives", reflecting its relevance in modern chemistry.

The molecular structure of 4-Amino-2,3-dibromopyridine features a pyridine ring substituted at positions 2 and 3 with bromine atoms and an amino group at position 4. This arrangement enhances its reactivity, making it valuable for constructing complex molecules. Recent studies highlight its role in developing heterocyclic compounds, a trending topic in drug discovery forums. Searches for "pyridine-based drug candidates" and "brominated building blocks" often lead to discussions about this compound, underscoring its importance in medicinal chemistry.

In the context of sustainability, 4-Amino-2,3-dibromopyridine aligns with the growing demand for green chemistry solutions. Its efficient synthesis routes, such as catalytic bromination methods, are frequently explored to minimize environmental impact. Keywords like "eco-friendly halogenation" and "sustainable pyridine derivatives" resonate with current industry trends, as researchers seek alternatives to traditional high-waste processes. This compound’s adaptability in catalysis and material science further expands its applications beyond pharmaceuticals.

Analytical techniques for characterizing 4-Amino-2,3-dibromopyridine, including NMR spectroscopy and HPLC purity analysis, are critical for quality control. Laboratories often query "CAS 861023-90-7 characterization" or "spectral data of dibromopyridines" to ensure precise identification. The compound’s stability under various conditions also makes it a subject of interest for storage optimization studies, particularly in industrial settings where shelf-life matters.

Emerging applications of 4-Amino-2,3-dibromopyridine in electronic materials and photocatalysts have sparked new research avenues. With the rise of organic electronics, searches for "pyridine monomers for conductive polymers" increasingly reference this compound. Its potential in light-emitting diodes (LEDs) and sensors demonstrates how classical chemical frameworks can address cutting-edge technological challenges.

In summary, 4-Amino-2,3-dibromopyridine (CAS No. 861023-90-7) exemplifies the intersection of traditional organic chemistry and innovative applications. By addressing high-interest topics like "drug intermediate synthesis", "sustainable halogenation", and "advanced material design", this compound remains a focal point for interdisciplinary research. Its adaptability ensures continued relevance in both academic and industrial landscapes.